Cas no 58419-68-4 (Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide)

• Product Name: Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
• CAS No: 58419-68-4
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 342147
• PubChem ID: 71443603
• Update Time: 2025-04-19

Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
• 4-(1,2,4-triazol-1-yl)benzohydrazide
• 58419-68-4
• DTXSID40852424
• 4-(1H-1,2,4-Triazol-1-yl)benzohydrazide

• Inchi： 1S/C9H9N5O/c10-13-9(15)7-1-3-8(4-2-7)14-6-11-5-12-14/h1-6H,10H2,(H,13,15)
• InChI Key： NIIOLVAORJYKCG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=NC=N1)NN

Computed Properties

• Exact Mass: 203.08087
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.83